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Compound of Interest

1-Chloro-2-(1-
Compound Name:
methylethoxy)benzene

cat. No.: B1595899

An In-depth Technical Guide to the Health and Safety of 1-Chloro-2-(1-
methylethoxy)benzene

This guide provides a comprehensive overview of the available health and safety information
for 1-Chloro-2-(1-methylethoxy)benzene (CAS No. 42489-57-6). Due to the limited specific
toxicological data for this compound, this document also includes information from structurally
related chemicals to infer potential hazards. This guide is intended for researchers, scientists,
and professionals in drug development who may handle this substance.

Chemical and Physical Properties

1-Chloro-2-(1-methylethoxy)benzene, also known as 1-chloro-2-isopropoxybenzene, is a
chlorinated aromatic ether.[1] Limited data is available on its specific physical and chemical
properties. The table below summarizes the available information.

Table 1: Physical and Chemical Properties of 1-Chloro-2-(1-methylethoxy)benzene and
Related Compounds
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1-Chloro-2-(1- (2-
Chlorobenzen 1-Chloro-2-
Property methylethoxy) Chloroethyl)be .
nitrobenzene
benzene nzene
CAS Number 42489-57-6[1] 108-90-7[2][3] 622-24-2[4] 88-73-3[5]
Molecular
C9H11CIO C6H5CI C8HOICI[4] C6H4CINO2
Formula
Molecular Weight  Not Specified Not Specified 140.61 g/mol [4] 157.56 g/mol
Colorless to
Appearance Not Specified yellowish Not Specified Yellow Solid[5]
liquid[3]
N , N 132 °C /270 198.2°C at 760 246 °C/474.8
Boiling Point Not Specified
°F[2] mmHg[4] °F[5]
_ _ N N 32-34°C/89.6
Melting Point Not Specified -45 °C /-49 °F[2]  Not Specified
- 93.2 °F[5]
_ N N 124 °C /[ 255.2
Flash Point Not Specified Not Specified 152 °F[4] F5]
) N 1.106 g/cm? at »
Density Not Specified Not Specified 1.348 g/cm3
25 °C[2]
No data - No data <0.1 mbar @ 20
Vapor Pressure ) Not Specified ]
available[4] available[4] °C[5]
. No data N No data No information
Water Solubility ) Not Specified ) )
available[4] available[4] available[5]

Hazard Identification and Classification

Specific GHS classification for 1-Chloro-2-(1-methylethoxy)benzene is not readily available.

However, based on related compounds, it should be handled as a potentially hazardous

substance. For example, (2-Chloroethyl)benzene is classified as a combustible liquid that

causes skin and serious eye irritation and is harmful to aquatic life with long-lasting effects.[4]

Chlorobenzene is a flammable liquid that is harmful if inhaled and causes skin irritation.[2]
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Toxicological Information

There is a significant lack of specific toxicological data for 1-Chloro-2-(1-
methylethoxy)benzene. The Safety Data Sheet (SDS) for this compound indicates "no data
available" for acute toxicity, skin corrosion/irritation, eye damage/irritation, respiratory or skin
sensitization, germ cell mutagenicity, carcinogenicity, reproductive toxicity, and specific target
organ toxicity.[1]

To assess potential risks, it is informative to review the toxicology of structurally similar
compounds.
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1-Chloro-2-(1-methylethoxy)benzene
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Structural Analogs (with Toxicologicf:ll Data)
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- Neurotoxicity
- Carcinogenicity?
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Bis-(2-Chloroisopropyl) ether

Benzene Ring

Benzene

Substituted
Chlorobenzene

2-Chloronitrobenzene
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Caption: Logical workflow for inferring hazards of the target compound from structural analogs.

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/product/b1595899?utm_src=pdf-body
https://www.benchchem.com/product/b1595899?utm_src=pdf-body
https://www.xixisys.com/substances/42489-57-6
https://www.benchchem.com/product/b1595899?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595899?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Analog Compound Toxicological Data

The following table summarizes key toxicity data from related compounds.

Table 2: Summary of Toxicological Data for Analog Compounds
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Compound Test Species Route Result Citation
2-
) 144 mg/kg
Chloronitrobe  LD50 Rat Oral b
W
nzene
. 355 mg/kg
LD50 Rabbit Dermal
bw
LC50 Rat Inhalation 3200 mg/m3
Bis-(2-
Chloroisopro
NOAEL Rat Oral (2-year) 15 mg/kg/day  [6]
pyl) ether
(BCIPE)
Increased
alveolar/bron
chiolar
Carcinogenici adenomas
Mouse Oral [6]
ty (females),
hepatocellula
r carcinomas
(males)
100%
mortality at
Chlorobenze
Lethal Dose Rat Gavage 21,000 mg/kg  [7]
ne
(14-day
study)
Increased
) liver weight,
Organ Effects Rat Inhalation [7]
hepatocellula
r hypertrophy
Diisopropyl NOAEL ]
Rat Inhalation 1800 mg/m?3 [8]
Ether (DIPE) (Maternal)
LOAEL Rat Inhalation 12,940 mg/m3  [8]
(Maternal) (reduced feed
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consumption

and body
weight)
Target N Liver and
Rat Not Specified ) [9]
Organs Kidney
) o Carcinogenic
Carcinogenici )
Benzene Human Inhalation to humans [10]
t
Y (Group 1)
) 13,700 ppm
LC50 Rat Inhalation [11]
(4-hour)

Inferred Health Effects

Acute Toxicity: Based on analogs like 2-chloronitrobenzene, the compound may have high
acute toxicity if swallowed or in contact with skin.

Irritation: Chlorobenzene can cause irritation to the eyes, nose, and throat.[3] It is reasonable
to assume 1-Chloro-2-(1-methylethoxy)benzene may also be an irritant.

Organ Toxicity: The liver and kidneys are common targets for chlorinated aromatic
compounds and ethers.[7][9] Chronic exposure could potentially lead to damage to these
organs.

Neurotoxicity: High concentrations of chlorobenzene can cause headache, dizziness, and
lack of coordination.[3] Similar neurotoxic effects could be possible with overexposure to this
compound.

Carcinogenicity: Benzene is a known human carcinogen.[10] 2-Chloronitrobenzene is
classified by IARC as 'Possibly carcinogenic to humans' (Group 2B). While BCIPE did not
show statistically significant tumor increases in rats, it did in mice.[6] Therefore, a
carcinogenic potential cannot be ruled out without specific data.

Genotoxicity: 2-Chloronitrobenzene has shown some genotoxic properties in vitro.
Diisopropyl ether was found to have no genotoxic effects.[9] The genotoxic potential of the
target compound is unknown.
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Experimental Protocols from Analog Studies

Detailed experimental data for 1-Chloro-2-(1-methylethoxy)benzene is unavailable. However,
the protocols used for related compounds provide a framework for how its toxicity could be

assessed.

Test Compound:
1-Chloro-2-(1-methylethoxy)benzene

Acute Toxicity Studies Irritation & Sensitization

(LD50/LC50) - Skin Irritation (Rabbit)
- Oral, Dermal, Inhalation - Eye Irritation (Rabbit)

Repeated Dose Toxicity
(28-day or 90-day)
- Identify Target Organs
- Determine NOAEL/LOAEL

Genotoxicity Assays
- Ames Test (Mutagenicity)
- In vitro Chromosomal Aberration

Chronic Toxicity /_ Carcinogenicity Reproductive/Developmental
(2-year bioassay) Toxicity

- Rodent (Rat, Mouse) . : .
: - Multi-generation studies
- Assess Tumor Formation

Human Health
Risk Assessment
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Caption: A generalized experimental workflow for comprehensive toxicological assessment.

Example Protocol: 2-Year Dietary Study in Rats (for
BCIPE)

A 2-year dietary study was conducted on rats to assess the chronic toxicity and carcinogenicity
of Bis-(2-Chloroisopropyl) ether (BCIPE).[6]

e Test System: Rats.
e Administration: The compound was administered through the diet.
e Duration: 2 years.

e Endpoints:

[¢]

Clinical observations for signs of toxicity.

[¢]

Body weight and food consumption measurements.

o

Hematology and clinical chemistry analysis.

(¢]

Gross necropsy at the end of the study.

[¢]

Histopathological examination of tissues.

e Results: The study identified a No-Observed-Adverse-Effect Level (NOAEL) of 400 ppm
(equivalent to 15 mg/kg/day) in female rats. This value was used to derive an 8-hour time-
weighted average (TWA) Workplace Environmental Exposure Limit (WEEL) of 3 ppm.[6]

Handling and Storage

Given the data gaps, cautious handling procedures are mandatory.

Precautions for Safe Handling

» Handle in a well-ventilated place, preferably within a chemical fume hood.[1]

o Wear suitable protective clothing, including gloves, lab coat, and eye/face protection.[1][4]
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Avoid contact with skin and eyes.[1]

Avoid the formation of dust and aerosols.[1]

Use non-sparking tools and prevent fire caused by electrostatic discharge.[1][2]

Wash hands thoroughly after handling.[4]

Conditions for Safe Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

» Store apart from foodstuff containers or incompatible materials.[1]

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment (PPE) and safety controls.

Disposal Considerations

o The material can be disposed of by a licensed chemical destruction plant or by controlled
incineration with flue gas scrubbing.[1]

» Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[1]
» Do not discharge to sewer systems.[1]

» Contaminated packaging should be triple-rinsed and offered for recycling or reconditioning,
or disposed of in a sanitary landfill.[1]
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Regulatory Information

e CAS Number: 42489-57-6[1]
o EC Number: 255-850-7[1]

 Inventory Status: Listed on the European Inventory of Existing Commercial Chemical
Substances (EINECS), EC Inventory, and the United States Toxic Substances Control Act
(TSCA) Inventory.[1]

Conclusion

There is a critical lack of specific health and safety data for 1-Chloro-2-(1-
methylethoxy)benzene. The available SDS indicates that its toxicological properties have not
been thoroughly investigated.[1] Based on the analysis of structurally related compounds, this
chemical should be handled with significant caution. It has the potential to be an irritant, acutely
toxic, and may pose a risk of target organ damage (liver, kidneys) and potential carcinogenicity
with chronic exposure. All handling should be performed using appropriate engineering controls
and personal protective equipment until more definitive data becomes available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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